N-[(2-methyl-1,3-thiazol-5-yl)methyl]-9H-fluoren-2-amine

• IUPAC Name: N-[(2-methyl-1,3-thiazol-5-yl)methyl]-9H-fluoren-2-amine
• InChI: InChI=1S/C18H16N2S/c1-12-19-10-16(21-12)11-20-15-6-7-18-14(9-15)8-13-4-2-3-5-17(13)18/h2-7,9-10,20H,8,11H2,1H3
• InChI Key: SYDBBUKEIKWNIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)CNC2=CC3=C(C=C2)C4=CC=CC=C4C3
• Molecular Formula: C18H16N2S
• Molecular Weight: 292.4 g/mol

Description

N-[(2-methyl-1,3-thiazol-5-yl)methyl]-9H-fluoren-2-amine is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as MTFMA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of MTFMA is not fully understood. However, it has been suggested that it may inhibit the growth of microorganisms by disrupting their cell membranes. MTFMA may also inhibit the growth of tumor cells by inducing apoptosis or cell cycle arrest.
Biochemical and Physiological Effects:
MTFMA has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes. MTFMA has also been shown to inhibit the growth of tumor cells by inducing apoptosis or cell cycle arrest. Additionally, it has been found to have neuroprotective effects in vitro.

Advantages and Limitations for Lab Experiments

MTFMA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized using various methods. Additionally, it has been shown to have antimicrobial and antitumor activity, making it useful for studying the effects of various treatments on these conditions. However, there are also limitations to using MTFMA in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could interfere with experimental results.

Future Directions

There are several future directions for the study of MTFMA. One potential direction is to further investigate its mechanism of action and identify its molecular targets. This could help to identify potential therapeutic targets for the treatment of various diseases. Additionally, further studies could be conducted to investigate the potential use of MTFMA in combination with other treatments for the treatment of various conditions. Finally, studies could be conducted to investigate the potential use of MTFMA in the development of new antimicrobial and antitumor agents.
Conclusion:
N-[(2-methyl-1,3-thiazol-5-yl)methyl]-9H-fluoren-2-amine, or MTFMA, is a chemical compound that has been studied for its potential applications in scientific research. It has been shown to have antimicrobial and antitumor activity, as well as potential use in the treatment of Alzheimer's disease. While there are limitations to using MTFMA in lab experiments, it has several advantages and has potential for future research directions. Further studies are needed to fully understand its mechanism of action and identify its potential therapeutic targets.

Synthesis Methods

MTFMA can be synthesized using various methods. One of the most common methods involves the reaction of 2-methyl-1,3-thiazole-5-carbaldehyde with 9H-fluoren-2-amine in the presence of a catalyst. This reaction results in the formation of MTFMA. Other methods of synthesis include the use of different reagents and solvents.

Scientific Research Applications

MTFMA has been studied for its potential applications in scientific research. It has been found to have antimicrobial activity against various microorganisms, including bacteria and fungi. MTFMA has also been shown to have antitumor activity in vitro and in vivo. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease.